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Application Note: High-Efficiency Liquid-Liquid Extraction of Heavy Metals Using
Dinonylnaphthalenesulfonic Acid (DNNSA)

Executive Summary

This application note details the protocol for utilizing Dinonylnaphthalenesulfonic acid (DNNSA)
in the liquid-liquid extraction (LLE) of heavy metals (specifically divalent cations like

). Unlike traditional chelating extractants, DNNSA functions as a liquid cation exchanger with
strong surfactant properties, forming reverse micelles in non-polar diluents. This unique
mechanism offers high loading capacities and rapid kinetics but requires specific handling to
manage phase disengagement and selectivity. This guide provides a self-validating workflow
for solvent preparation, batch extraction, and kinetic optimization.
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Introduction & Mechanism

2.1 The Chemistry of DNNSA DNNSA is a high molecular weight sulfonic acid (

). It is a strong acid, meaning it remains ionized even at low pH, allowing for the extraction of
metals from acidic feed solutions where carboxylic acids (e.g., Versatic 10) would fail.

2.2 The Micellar Extraction Mechanism In non-polar diluents (e.g., kerosene, dodecane),
DNNSA does not exist as monomers. It aggregates into reverse micelles, with the polar sulfonic
acid heads forming a hydrophilic core and the hydrophobic nonyl-naphthalene tails extending
into the solvent.

The extraction of a metal ion

can be described not just as simple ion exchange, but as the solubilization of the metal into the
hydrated core of these micelles:

Where

represents the aggregated DNNSA micelle in the organic phase.

2.3 Selectivity Series While DNNSA is a potent extractant, its selectivity is based largely on
charge density and ionic radius rather than specific coordination geometry. The general
selectivity order for divalent metals in sulfate media is often: Zn > Fe(lll) > Cu > Co > Ni > Mn >
Mg Note: Selectivity is lower than chelating agents (e.g., oximes), making DNNSA ideal for bulk
heavy metal recovery or waste polishing rather than high-purity separation of chemically similar
pairs (like Co/Ni) without synergistic additives.

Critical Parameters & Optimization
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Parameter

Impact on Extraction

Optimization Strategy

Diluent Choice

Affects micelle stability and

phase separation.

Aliphatic
(Kerosene/Dodecane)
promotes micelle formation but
may increase viscosity.
Aromatic content (<20%) helps

solubility.

Phase Modifiers

DNNSA is a surfactant; it can
form stable emulsions or "third

phases" (middle layers).

Add 5-10% v/v 2-Ethylhexanol
or Isodecanol. The alcohol acts
as a co-surfactant,

destabilizing rigid emulsions.

Acidity (pH)

DNNSA extracts at low pH (<
2.0), but efficiency drops as

increases due to competition.

Maintain equilibrium pH
between 1.5 — 3.5 for optimal

heavy metal uptake.

Contact Time

Kinetics are diffusion-

controlled but fast (< 2 mins).

Standard contact time: 5-10
minutes to ensure equilibrium

without promoting degradation.

Visualization: Micellar Extraction Pathway

The following diagram illustrates the reverse micelle mechanism and the operational workflow.
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Figure 1: Mechanism of DNNSA-mediated metal extraction via reverse micelle formation at the
liquid-liquid interface.

Experimental Protocols
Protocol A: Solvent Preparation & Conditioning

Rationale: Commercial DNNSA is viscous and often supplied in a carrier. Proper dilution and
modifier addition are non-negotiable to prevent emulsion lock.

Materials:

DNNSA (Commercial grade, typically 50% in heptane/carrier).

Diluent: Exxsol D80 or odorless kerosene.

Modifier: 2-Ethylhexanol (2-EH).

Wash Solution: 1M

1]

Steps:

Calculation: Target a final concentration of 0.05 M to 0.1 M DNNSA.

o Note: Higher concentrations increase viscosity and settling time.

Mixing: In a volumetric flask, dissolve the required mass of DNNSA in the diluent.

Modifier Addition: Add 10% v/v 2-Ethylhexanol. Shake vigorously.

o Self-Validation: If the solution appears hazy, add more modifier in 1% increments until
clear (isotropic).

Acid Conditioning: Contact the organic phase with an equal volume of 1M

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b14270880/docs?utm_src=pdf-body-img#liquid-liquid-extraction-of-heavy-metals-using-dnnsa
https://pubs.acs.org/doi/10.1021/acssuschemeng.2c06652
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14270880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

for 5 minutes. Discard the aqueous acid. This ensures the DNNSA is fully in the protonated (

) form and removes water-soluble impurities.

Protocol B: Batch Extraction Isotherm (Determination of
and )

Rationale: To determine the capacity and selectivity of the system.
Steps:

o Feed Preparation: Prepare a synthetic solution containing target metals (e.g., 1 g/L Co, 1 g/L
Ni) in sulfate media. Adjust pH to 2.0 using

e Phase Contact:
o Use 6 separatory funnels.

o Vary the Phase Ratio (A/O) from 1:5 to 5:1 (e.g., 10mL Org / 50mL Ag to 50mL Org / 10mL
AQ).

o Alternatively, keep A/O=1 and vary equilibrium pH (1.0 to 4.0) by adding dilute NaOH
dropwise during extraction.

e Equilibration: Shake mechanically for 10 minutes at 25°C.
o Settling: Allow phases to separate.

o Critical Observation: If separation takes >5 mins, centrifugation (2000 rpm, 2 mins) is
required. DNNSA emulsions are stubborn.

o Sampling: Separate phases. Filter the aqueous raffinate (0.45 pum) to remove entrained
organic micro-droplets.

¢ Analysis: Analyze metal concentration in the Raffinate (

) using ICP-OES.
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o Mass Balance Calculation: Calculate Organic concentration (

) by mass balance:

Data Processing:
e Distribution Ratio (

):
e Separation Factor (
):
e Log-Log Analysis: Plot

vs. equilibrium pH. The slope indicates the number of protons exchanged (ideally +2 for
divalent metals).

Protocol C: Stripping (Metal Recovery)

Rationale: DNNSA binds metals strongly; strong acid is required to reverse the equilibrium.

Steps:

Contact the Loaded Organic phase with 2M - 4M HCI or 200 g/L

Maintain an O/A ratio of 2:1 or 5:1 to concentrate the metal in the strip liquor.

Contact time: 5 minutes.

Note: If using HCI, be aware that

forms chloro-complexes that might be re-extracted or behave differently. Sulfuric acid is
generally preferred for electrowinning downstream.
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Troubleshooting & Safety

Issue

Cause

Corrective Action

Stable Emulsion

High shear mixing or

insufficient modifier.

Centrifuge. For future runs,
increase modifier (2-EH)
concentration or reduce mixing
speed (avoid high-shear

impellers).

Third Phase

Exceeded solubility limit of

metal-complex in diluent.

Increase aromatic content of
diluent or increase modifier

concentration.

Precipitation

Hydrolysis of metals (e.g., Fe)

at extraction pH.

Keep pH < 3.[1][2][3]5. Pre-

remove Iron if possible.

Low Recovery

pH too low (competition with

).

Increase equilibrium pH using
NaOH (saponification of
DNNSA prior to extraction is

also an option).
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Mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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